Cas no 69393-17-5 (1-(1H-Imidazol-2-yl)-2-tetradecylcyclobutanol)

1-(1H-Imidazol-2-yl)-2-tetradecylcyclobutanol structure
69393-17-5 structure
Product Name:1-(1H-Imidazol-2-yl)-2-tetradecylcyclobutanol
CAS No:69393-17-5
MF:C21H38N2O
MW:334.539226055145
CID:2677179
Update Time:2023-08-06

1-(1H-Imidazol-2-yl)-2-tetradecylcyclobutanol Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Imidazol-2-yl)-2-tetradecylcyclobutanol
    • 2-(1'-Hydroxy-2'-tetradecylcyclobutyl)imidazole
    • Cyclobutanol, 1-(1H-imidazol-2-yl)-2-tetradecyl-
    • WMZSNZVUPXFKQG-UHFFFAOYSA-N
    • 1-(1H-Imidazol-2-yl)-2-tetradecylcyclobutanol #
    • Inchi: 1S/C21H38N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16-21(19,24)20-22-17-18-23-20/h17-19,24H,2-16H2,1H3,(H,22,23)
    • InChI Key: WMZSNZVUPXFKQG-UHFFFAOYSA-N
    • SMILES: OC1(C2=NC=CN2)CCC1CCCCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 323
  • Topological Polar Surface Area: 48.9

1-(1H-Imidazol-2-yl)-2-tetradecylcyclobutanol Related Literature

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